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Compound of Interest

Compound Name: 2-Hydroxybenzophenone

Cat. No.: B104022

Essential Safety and Handling Guide for 2-
Hydroxybenzophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Hydroxybenzophenone (CAS: 117-99-7). The information is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Summary

2-Hydroxybenzophenone presents several health hazards that require careful management.
It is known to cause skin, eye, and respiratory irritation. The toxicological properties of this
chemical have not been fully investigated, warranting a cautious approach.
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Hazard Type Description GHS Classification
) o Causes skin irritation upon ) )
Skin Irritation Skin Irrit. 2
contact.
Eye Irritation Causes serious eye irritation. Eye Irrit. 2A

May cause respiratory tract
Respiratory Irritation irritation upon inhalation of STOT SE 3
dust.

o The material is a combustible -
Combustibility id Not Classified
solid.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following equipment is
mandatory when handling 2-Hydroxybenzophenone.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b104022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Standards & Purpose

Eye Protection

Chemical safety goggles or
safety glasses with side

shields.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166. Protects

eyes from dust and splashes.

Hand Protection

Appropriate chemical-resistant
gloves (e.g., Nitrile or Butyl
rubber).

Inspect gloves for tears or
punctures before each use.
Prevents skin contact and

absorption.

Body Protection

Laboratory coat or appropriate

protective clothing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved respirator
(e.g., type ABEK filter, or a P95

particulate respirator for dust).

Required when handling large
quantities, in poorly ventilated
areas, or when dust may be
generated. A formal respiratory
protection program meeting
OSHA 29 CFR 1910.134 or EN

149 must be followed.

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is essential for safety. The following diagram and procedures outline the

handling process from preparation to disposal.

Click to download full resolution via product page
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Caption: Workflow for safely handling 2-Hydroxybenzophenone.

1. Preparation Phase

Work Area Setup: All handling of 2-Hydroxybenzophenone powder should be conducted in
a properly functioning chemical fume hood to minimize inhalation exposure. The work
surface should be clean and uncluttered.

Verify Safety Equipment: Before starting, ensure that an emergency eyewash station and a
safety shower are accessible and operational.

Assemble Materials: Gather all necessary equipment, reagents, and waste containers to
avoid interruptions during handling.

. Handling Phase

Don PPE: Put on all required personal protective equipment as detailed in the PPE table
above.

Chemical Transfer: Use a spatula or other suitable tools for transferring the chemical. Avoid
any actions, such as scooping or pouring quickly, that could generate airborne dust.

Storage: When not in use, keep the container tightly closed and store it in a cool, dry, and
well-ventilated area away from incompatible materials like strong oxidizing agents.

. Post-Handling & Cleanup
Decontamination: Clean the work area thoroughly after handling is complete.

Doff PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use
items in the designated hazardous waste container.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
removing gloves.

Spill and Emergency Procedures

Small Spills
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Alert personnel in the immediate vicinity.

Wearing appropriate PPE, sweep up the solid material, being careful to avoid creating dust.

Place the collected material into a designated, labeled container for hazardous waste.

Clean the spill area with a damp cloth or paper towel, and place these cleaning materials into
the hazardous waste container.

First-Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.

 Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical aid.

Disposal Plan

All waste containing 2-Hydroxybenzophenone must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect unused or contaminated solid 2-Hydroxybenzophenone in a clearly
labeled, sealed container designated for hazardous waste.

o Contaminated Materials: Dispose of contaminated gloves, weighing papers, and other
disposable materials in the same designated solid hazardous waste container.

¢ Prohibition: Do not empty this chemical or its solutions into drains.

« To cite this document: BenchChem. [Personal protective equipment for handling 2-
Hydroxybenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b104022#personal-protective-equipment-for-handling-
2-hydroxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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